3-(3-Methylphenyl)-2-[(3-methylphenyl)imino]-5-(2,4,6-trimethoxybenzylidene)-1,3-thiazolidin-4-one

• Molecular Formula: C27H26N2O4S
• Molecular Weight: 474.6 g/mol
• IUPAC Name: (5Z)-3-(3-methylphenyl)-2-(3-methylphenyl)imino-5-[(2,4,6-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H26N2O4S/c1-17-8-6-10-19(12-17)28-27-29(20-11-7-9-18(2)13-20)26(30)25(34-27)16-22-23(32-4)14-21(31-3)15-24(22)33-5/h6-16H,1-5H3/b25-16-,28-27?
• InChI Key: QPOPMJMIEIZCIW-IXQMQDOZSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)N=C2N(C(=O)/C(=C/C3=C(C=C(C=C3OC)OC)OC)/S2)C4=CC=CC(=C4)C
• SMILES: CC1=CC(=CC=C1)N=C2N(C(=O)C(=CC3=C(C=C(C=C3OC)OC)OC)S2)C4=CC=CC(=C4)C

Description

3-(3-Methylphenyl)-2-[(3-methylphenyl)imino]-5-(2,4,6-trimethoxybenzylidene)-1,3-thiazolidin-4-one is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. It belongs to the class of thiazolidinone derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 3-(3-Methylphenyl)-2-[(3-methylphenyl)imino]-5-(2,4,6-trimethoxybenzylidene)-1,3-thiazolidin-4-one is not fully understood. However, it has been suggested that the compound may exert its biological effects by inhibiting various enzymes and signaling pathways in the body.
Biochemical and Physiological Effects:
Studies have shown that the compound exhibits various biochemical and physiological effects. It has been found to possess anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases such as arthritis. The compound has also been found to exhibit antioxidant properties, which may be beneficial in preventing oxidative damage to cells. Additionally, the compound has been found to possess antitumor properties, which may be useful in the treatment of cancer.

Advantages and Limitations for Lab Experiments

The compound has several advantages for use in lab experiments. It is relatively easy to synthesize and is readily available. Additionally, it has been extensively studied and its properties are well understood. However, the compound also has some limitations. It may be toxic at high concentrations, and its effects may vary depending on the specific cell type or organism being studied.

Future Directions

There are several potential future directions for research involving 3-(3-Methylphenyl)-2-[(3-methylphenyl)imino]-5-(2,4,6-trimethoxybenzylidene)-1,3-thiazolidin-4-one. One possible direction is the development of new derivatives of the compound with improved properties. Another possible direction is the investigation of the compound's effects on specific signaling pathways in the body. Additionally, the compound may be studied for its potential use in combination with other drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 3-(3-Methylphenyl)-2-[(3-methylphenyl)imino]-5-(2,4,6-trimethoxybenzylidene)-1,3-thiazolidin-4-one involves the reaction of 2,4,6-trimethoxybenzaldehyde, 3-methylbenzylamine, and 3-methylbenzaldehyde with thiosemicarbazide in the presence of acetic acid. The reaction mixture is then refluxed for a few hours to obtain the desired product.

Scientific Research Applications

The compound has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit various biological activities such as anti-inflammatory, antioxidant, and antitumor properties. The compound has also been studied for its potential use as an antibacterial and antifungal agent.